Cas no 7778-77-0 (Potassium Phosphate Monobasic)

Potassium Phosphate Monobasic Properties

Names and Identifiers

• Potassium dihydrogen phosphate
• BUFFER CONCENTRATE II FROM POTASSIUM DIHYDROGEN PHOSPHATE
• DIPOTASSIUM HYDROGEN PHOSPHATE
• KALII DIHYDROGENOPHOSPHAS
• MKP
• MONOBASIC POTASSIUM PHOSPHATE
• MONO-POTASSIUM
• MONOPOTASSIUM PHOSPHATE
• PHOSPHATE, ANALYTICAL STANDARD
• PHOSPHATE HIGH
• PHOSPHATE ION CHROMATOGRAPHY STANDARD
• PHOSPHATE LOW NO 1
• PHOSPHATE LOW NO 2
• PHOSPHATE SINGLE COMPONENT STANDARD
• PHOSPHATE STANDARD SOLUTION
• POTASSIUM ACID PHOSPHATE
• POTASSIUM BIPHOSPHATE
• POTASSIUM DIHYDROGEN ORTHOPHOSPHATE
• POTASSIUM DIHYDROGEN PHOSPHATE CONCENTRATE II
• POTASSIUM DIHYDROGEN PHOSPHATE (MONOBASIC)
• Feed grade monopotassium phosphate (feed MKP)
• Phosphoric Acid Potassium
• Potassium dihydrogen orthophosphate(V)
• POTASSIUM DIHYDROGEN PHOSPHATE, MOLECULAR BIOLOGY GRADE
• Potassium dihydrogen phosphate,agricultural
• Potassium phosphate monobasic
• Potassiumphosphate
• POTASSIUM PHOSPHATE, MONOBASIC, ANHYDROUS
• Monobasic PotassiuM Phosphate (AS)
• MonopotassiuM phosphate
• Potassium phosphate
• Potassium phosphate,Anhydrous
• Potassium phosphate, monobasic
• Phosphoric acid, monopotassium salt
• Monopotassium monophosphate
• Monopotassium orthophosphate
• Monopotassium dihydrogen phosphate
• Sorensen's potassium phosphate
• Potassium dihydrogenorthophosphate
• KH2PO4
• potassium dihydrogenphosphate
• Orthophosphoric acid, m
• Potassium dihydrogen phosphate, 99.5%
• MONOPTASSIUM PHOSPHATE
• Potassium phosphate monobasic pH standard
• +Expand

• MDL： MFCD00011401
• InChIKey： GNSKLFRGEWLPPA-UHFFFAOYSA-M
• Inchi： 1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
• SMILES： [K+].P(=O)(O[H])(O[H])[O-]

Computed Properties

• Exact Mass: 135.93300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 135.932777
• Heavy Atom Count: 6
• Complexity: 61.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• LogP: -0.49040
• PSA: 90.40000
• Merck: 14,7659
• Refractive Index: Index of refraction: 1.5093, 1.4682, both at 589 nm
• Water Partition Coefficient: 222 g/L (20 ºC)
• Boiling Point: 158 °C at 760 mmHg
• Melting Point: 252.6 °C (lit.)
• Solubility: H2O: 1.5 M at 20 °C, clear, colorless
• Color/Form: 1.0 M in solution
• Color/Form: Colorless tetragonal crystal or white crystalline powder.
• PH: 4.2-4.6 (20g/l, H2O, 20℃)
• Solubility: Soluble in water, the aqueous solution is acidic and insoluble in alcohol. It has deliquescence.
• Sensitiveness: Hygroscopic
• pka: (1) 2.15, (2) 6.82, (3) 12.38 (at 25℃)
• Density: 2.338 g/mL at 25 °C(lit.)

Potassium Phosphate Monobasic Security Information

• RTECS：TC6615500
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/38
• Dangerous goods sign： F T C Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/38-35-22
• Signal Word：Warning
• TSCA：Yes

Potassium Phosphate Monobasic Customs Data

• Customs Data：

  China Customs Code:

  3105600000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Solvents and Organic Chemicals Organic Solvents
• Other Chemical Reagents